5-Bromo-2-Cyanopyridine

Description

5-Bromo-2-Cyanopyridine, also known as 5-bromopicolinonitrile, is a heterocyclic organic compound with the molecular formula C6H3BrN2. It features a pyridine ring with a bromine atom and a cyano group attached. This compound is commonly used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. 5-Bromo-2-Cyanopyridine is utilized in the Suzuki–Miyaura coupling reaction, which is important for forming carbon-carbon bonds. The success of the compound in the Suzuki–Miyaura coupling reaction is attributed to its stability, ease of preparation, and environmentally benign nature.

This compound has a wide range of applications in scientific research, including use as an intermediate in the synthesis of drugs with antiprotozoal activity, and in the production of pesticides and herbicides . It is also used in the synthesis of pyridine-diketopyrrolopyrrole (PyDPP), a building block for low band-gap copolymers used in polymer solar cells, and derivatives of 2-cyanopyridine are used for bioconjugation with cysteine residues in proteins.

Similar compounds include 2-Bromo-5-Cyanopyridine, which has a similar structure but with a different substitution pattern, 5-Bromo-2-Methylpyridin-3-Amine, which contains a methyl group instead of a cyano group and 5-Bromo-2-Chloropyridine, which contains a chlorine atom instead of a cyano group. 5-Bromo-2-Cyanopyridine's unique combination of a bromine atom and a cyano group on the pyridine ring makes it highly versatile for various chemical transformations and applications in different fields of research and industry. It can be used as a biological material or organic compound for life science related research .

• CAS No.: 97483-77-7
• Product Name: 5-Bromo-2-Cyanopyridine
• Molecular Formula: C6H3BrN2
• Molecular Weight: 183.01 g/mol
• IUPAC Name: 5-bromopyridine-2-carbonitrile
• Standard InChI: InChI=1S/C6H3BrN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H
• Standard InChIKey: DMSHUVBQFSNBBL-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Br)C#N
• Canonical SMILES: C1=CC(=NC=C1Br)C#N
• Synonyms: 2-Cyano-5-bromopyridine; 5-Bromopyridine-2-carbonitrile;_x000B_5-Bromo-2-cyanopyridine; 5-Bromo-2-pyridinecarbonitrile
• PubChem Compound: 817154
• Last Modified: Sep 15 2023